4-[(Oxan-4-yl)methoxy]pyridin-3-amine

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 4-(oxan-4-ylmethoxy)pyridin-3-amine
• InChI: InChI=1S/C11H16N2O2/c12-10-7-13-4-1-11(10)15-8-9-2-5-14-6-3-9/h1,4,7,9H,2-3,5-6,8,12H2
• InChI Key: CPHQMQOCUFBBHP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=C(C=NC=C2)N

Description

4-[(Oxan-4-yl)methoxy]pyridin-3-amine is a chemical compound with the molecular formula C11H15NO2 It is a derivative of pyridine, a basic heterocyclic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Oxan-4-yl)methoxy]pyridin-3-amine typically involves the reaction of pyridin-3-amine with oxan-4-yl methanol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors where the reactants are continuously fed, and the product is continuously removed. This method ensures a steady supply of the compound and can be optimized for cost-effectiveness and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-[(Oxan-4-yl)methoxy]pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: It can be reduced to form amine derivatives.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Various reagents can be used for substitution reactions, including halogens and alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction may produce different amine derivatives.

Scientific Research Applications

4-[(Oxan-4-yl)methoxy]pyridin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(Oxan-4-yl)methoxy]pyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-(Oxan-3-yl)pyridin-3-amine
• 3-[(Oxan-4-yl)methoxy]pyridine

Uniqueness

4-[(Oxan-4-yl)methoxy]pyridin-3-amine is unique due to its specific structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications in research and industry.